Cas no 613-11-6 (10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-)

10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl- Properties

Names and Identifiers

• 10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-
• 3-N,3-N,7-N,7-N-TETRAMETHYL-10H-PHENOTHIAZINE-3,7-DIAMINE
• 2w9i
• AC1L4V9Y
• leucoform
• leuco-methylene blue
• Leucomethylene blue
• Leukomethylene blue
• methylene white
• N,N,N',N'-Tetramethyl-10H-phenothiazine-3,7-diamine
• N3,N3,N7,N7-tetramethyl-10H-phenothiazine-3,7-diamine
• Panatone
• Reduced methylene blue
• SureCN109756
• Methylene blue leuco form
• HYDROMETHYLTHIONINE [INN]
• QTWZICCBKBYHDM-UHFFFAOYSA-N
• Hydromethylthionine
• Methylene blue, leuco
• 10H-PHENOTHIAZINE-3,7-DIAMINE, N3,N3,N7,N7-TETRAMETHYL-
• AKOS015962343
• 10H-Phenothiazine-3,7-diamine, N,N,N',N'-tetramethyl-
• leuco methylene blue
• 3-N,3-N,7-N,7-N-tetramethyl-10H-phenothiazine-3,7-diamine2HBr
• Hydromethylthionine [USAN]
• 613-11-6
• C05721
• TRx-0237
• leucomethylene-blue
• CHEMBL549963
• 3-N,3-N,7-N,7-N-tetramethyl-10H-phenothiazine-3,7-diamine
• SCHEMBL109756
• N(3),N(3),N(7),N(7)-tetramethyl-10H-phenothiazine-3,7-diamine
• leuco-form
• Q27280736
• IHU4GYZ2R3
• DTXSID2047985
• ZB1100
• UNII-IHU4GYZ2R3
• CHEBI:134180
• +Expand

• InChIKey： QTWZICCBKBYHDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H19N3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13/h5-10,17H,1-4H3
• SMILES： CN(C)C1=CC2=C(C=C1)NC3=C(S2)C=C(C=C3)N(C)C

Computed Properties

• Exact Mass: 285.13017
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 285.13
• Heavy Atom Count: 20
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 18.51
• Refractive Index: 1.675
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• Density: 1.201